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Introduction
RuBiNic, specifically Ruthenium-bipyridine-trimethylphosphine-caged Nicotine (though more

commonly researched with glutamate as RuBi-Glutamate), represents a significant

advancement in the field of fluorescence microscopy, particularly for applications requiring

precise spatiotemporal control of bioactive molecules. This caged compound utilizes a

ruthenium complex that, upon photoactivation, rapidly and efficiently releases the caged

molecule. RuBi-Glutamate has become an invaluable tool in neuroscience for the controlled

activation of glutamate receptors on neurons and dendritic spines.[1][2][3][4] Its key

advantages include excitation by visible light (one-photon) and near-infrared light (two-photon),

high quantum efficiency, and the ability to be used at lower concentrations compared to other

caged compounds, thereby minimizing potential side effects.[1][2][3][4]

These application notes provide an overview of the use of RuBi-Glutamate in fluorescence

microscopy, with a focus on two-photon uncaging for neuroscience research. Detailed protocols

for live-cell imaging and data on its photochemical properties are presented to facilitate its use

in various experimental settings.
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Key Features of RuBi-Glutamate
Visible and Near-Infrared Excitation: RuBi-Glutamate can be uncaged using blue light for

one-photon excitation and near-infrared light (around 800 nm) for two-photon excitation.[1][2]

This versatility allows for its use in a wide range of microscopy setups and reduces potential

phototoxicity associated with UV light.

High Quantum Efficiency: The photorelease of glutamate from the ruthenium complex is

highly efficient, meaning a large fraction of the absorbed photons leads to the release of the

active molecule.[1][3] This allows for the use of lower laser powers, further minimizing

photodamage to live samples.

High Spatial Resolution: Two-photon excitation provides inherent three-dimensional

resolution, allowing for the precise targeting of glutamate release to subcellular structures

like individual dendritic spines.[1][2]

Low Concentration Requirement: Due to its high efficiency, RuBi-Glutamate can be used at

lower concentrations (in the micromolar range) compared to other caged glutamates like

MNI-glutamate, which often requires millimolar concentrations.[1][5] This is advantageous as

it reduces the potential for non-specific effects, such as the blockade of GABAergic

transmission.[1][5]

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the use of RuBi-Glutamate

in fluorescence microscopy applications.
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Parameter
One-Photon
Uncaging

Two-Photon
Uncaging

Reference

Excitation Wavelength 473 nm 800 nm (optimal) [1][3]

Working

Concentration
5-30 µM 150-800 µM [1][3][6]

Quantum Yield (Φ) ~0.13 (at pH 7)

Not explicitly stated,

but high efficiency is

noted

[3]

Two-Photon Uncaging

Cross-Section (δu)
Not Applicable

Not explicitly stated in

GM, but sufficient for

effective uncaging

Laser Power on

Sample
Not specified

150-400 mW (to elicit

action potentials)
[1]

Uncaging Pulse

Duration
1 ms

~70 ms (for action

potentials); 4 ms (for

spine uncaging)

[1][3]

Caged Compound

Typical
Concentration for
Two-Photon
Uncaging

Effect on
GABAergic IPSCs

Reference

RuBi-Glutamate 300 µM
Significant reduction

(50.0 ± 6.0%)
[1]

MNI-Glutamate >2.5 mM
Complete blockade

(97.0 ± 2.0%)
[1]

Signaling Pathway and Experimental Workflow
Diagrams
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RuBi-Nicotine Complex
(Inactive)

Excited State

Absorption

Photon
(Visible or NIR)

Photocleavage
(nanoseconds)

Released Nicotine
(Active)

Ruthenium Complex
Byproduct
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Sample Preparation

Two-Photon Microscopy

Data Analysis

Prepare live cells or brain slices

Load with fluorescent indicator (e.g., Alexa 594)

Incubate with RuBi-Glutamate (e.g., 300 µM)

Locate target neuron/dendritic spine

Acquire baseline fluorescence image

Deliver focused NIR laser pulse (800 nm)
to uncage glutamate

Simultaneously record electrophysiological
response and/or fluorescence changes

Analyze electrophysiological data
(e.g., EPSPs, action potentials)

Analyze fluorescence data
(e.g., calcium transients)

Correlate structural and
functional changes
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Uncaging

Postsynaptic Dendritic Spine

RuBi-Glutamate

Glutamate

NIR Laser Pulse
(800 nm)

uncages

AMPA Receptor

binds to

NMDA Receptor

binds to

Excitatory Postsynaptic
Potential (EPSP)

Na⁺ influx leads to

Ca²⁺ Influx

opens to allow

Synaptic Plasticity
(LTP/LTD)

activates signaling
cascades for

Action Potential

can trigger
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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